Cas no 1361813-71-9 (4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde
• CAS No: 1361813-71-9
• MF: C₉H₈BrF₂NO
• MW: 264.066728591919
• CID: 4933759
• Update Time: 2025-07-02

4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C9H8BrF2NO/c1-5-2-6(3-10)8(9(11)12)7(4-14)13-5/h2,4,9H,3H2,1H3
• InChI Key： XDXWKPGRZZCFKK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1361813-71-9)

The compound 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1361813-71-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a pyridine-2-carboxaldehyde backbone, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

In recent years, the demand for fluorinated compounds and heterocyclic aldehydes has surged, driven by their role in developing novel therapeutics and advanced materials. The presence of the difluoromethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde enhances its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Additionally, the bromomethyl group offers excellent reactivity for further functionalization, enabling the creation of diverse derivatives.

From an SEO perspective, users frequently search for terms like "synthesis of fluorinated pyridine derivatives", "applications of bromomethyl compounds", and "CAS 1361813-71-9 supplier". These queries reflect the growing interest in this compound's synthetic pathways and commercial availability. Addressing these topics, this article provides a detailed exploration of 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde, its properties, and its relevance in contemporary research.

The compound's pyridine-2-carboxaldehyde core is particularly noteworthy, as pyridine derivatives are widely used in designing inhibitors for enzymes and receptors. The incorporation of a difluoromethyl group further augments its electronic properties, which can influence binding affinity and selectivity in biological systems. This makes CAS 1361813-71-9 a focal point for researchers exploring new treatments for diseases such as cancer and infectious diseases.

Another area of interest is the compound's potential in agrochemical innovation. Fluorinated pyridine derivatives are known for their herbicidal and pesticidal activities, and 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde could serve as a precursor for developing next-generation crop protection agents. With the global push toward sustainable agriculture, this compound aligns with the search for "eco-friendly fluorinated agrochemicals" and "efficient pesticide intermediates".

In summary, 4-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS No. 1361813-71-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the rising demand for fluorinated and bromomethylated compounds, position it as a critical player in modern chemical research. By addressing common search queries and highlighting its scientific significance, this article aims to enhance understanding and visibility for this valuable chemical entity.